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Compound of Interest

Compound Name:
4-Bromo-2,6-

dichlorobenzenesulfonamide

Cat. No.: B1271905 Get Quote

Technical Guide: 4-Bromo-2,6-
dichlorobenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
This technical guide provides an in-depth overview of 4-Bromo-2,6-
dichlorobenzenesulfonamide, a halogenated aromatic sulfonamide. The core identification

details for this compound are summarized in the table below.

Identifier Value

Chemical Name 4-Bromo-2,6-dichlorobenzenesulfonamide

CAS Number 351003-55-9[1][2]

Molecular Formula C₆H₄BrCl₂NO₂S[1]

Molecular Weight 304.98 g/mol

Synonyms
4-bromo-2,6-dichloro-benzenesulfonamide,

BBV-035590, CID2737446, ZINC02243444
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Physicochemical Properties
The general physicochemical properties of 4-Bromo-2,6-dichlorobenzenesulfonamide are

outlined below. These properties are crucial for handling, storage, and application in a research

setting.

Property Description

Appearance White crystalline solid.[3]

Solubility

Slightly soluble in water; soluble in organic

solvents such as methanol, ethanol, and

chloroform.[3]

Melting Point Approximately 150°C to 155°C.[3]

Storage
Should be stored in a sealed container in a cool,

dry, and well-ventilated place.[3]

Synthesis and Experimental Protocols
The primary method for the synthesis of 4-Bromo-2,6-dichlorobenzenesulfonamide involves

the reaction of 2,6-dichlorobenzenesulfonyl chloride with 4-bromoaniline.[3]

Reaction Scheme:
C₆H₄BrNH₂ + ClC₆H₃Cl₂SO₂ → C₆H₄BrCl₂NO₂S + HCl[3]

Experimental Workflow: General Synthesis
Below is a logical workflow for the synthesis of 4-Bromo-2,6-dichlorobenzenesulfonamide
based on the described reaction.
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Prepare Reactants:
- 4-Bromoaniline

- 2,6-Dichlorobenzenesulfonyl chloride
- Anhydrous aprotic solvent (e.g., Dichloromethane)

- Base (e.g., Pyridine or Triethylamine)

Set up reaction vessel under inert atmosphere (e.g., Nitrogen or Argon).
Dissolve 4-bromoaniline and base in the solvent.

Slowly add a solution of 2,6-dichlorobenzenesulfonyl chloride to the reaction mixture at a controlled temperature (e.g., 0-5 °C).

Allow the reaction to stir at room temperature for a specified period (e.g., 12-24 hours) while monitoring progress by TLC or LC-MS.

Quench the reaction with water or a dilute acid solution.
Separate the organic layer.

Wash the organic layer sequentially with:
- Dilute acid (e.g., 1M HCl)

- Water
- Brine

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Filter and concentrate the solution in vacuo.
Purify the crude product by recrystallization or column chromatography.

Characterize the final product using techniques such as:
- NMR Spectroscopy
- Mass Spectrometry

- Melting Point Analysis

Click to download full resolution via product page

A generalized workflow for the synthesis of 4-Bromo-2,6-dichlorobenzenesulfonamide.
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Biological Activity and Potential Applications
While specific biological data for 4-Bromo-2,6-dichlorobenzenesulfonamide is limited in

publicly available literature, the broader class of benzenesulfonamide derivatives is well-

studied and exhibits a range of biological activities.

Antimicrobial and Antifungal Agent: This compound can be utilized as an antibacterial,

bacteriostatic, and bactericidal agent. In agriculture, it may serve as an active ingredient in

pesticides for the prevention and treatment of fungal diseases.[3]

Organic Synthesis: It serves as a reagent in organic synthesis, particularly in the creation of

other sulfonamide compounds and in the pharmaceutical field.[3]

Anticancer Potential of Related Benzenesulfonamides
Benzenesulfonamide derivatives, particularly those with a 4-bromo substitution, have

demonstrated potent inhibitory activity against certain cancer-associated human carbonic

anhydrase (hCA) isoforms, such as CA IX and CA XII.[4] These enzymes are overexpressed in

various cancers, making them attractive therapeutic targets.[4]

Some benzenesulfonamide derivatives have also been investigated as inhibitors of tubulin

polymerization, which can lead to cell cycle arrest and apoptosis.[4]

Mechanism of Action and Signaling Pathways
The primary mechanism of action for benzenesulfonamide-based carbonic anhydrase inhibitors

is the direct binding of the sulfonamide group to the zinc ion located in the active site of the

enzyme. This interaction obstructs the substrate (CO₂) from accessing the active site, thereby

inhibiting the enzyme's catalytic function.[4]

Signaling Pathway: Carbonic Anhydrase Inhibition
The following diagram illustrates the inhibitory effect of bromo-substituted

benzenesulfonamides on carbonic anhydrase.
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Inhibition of carbonic anhydrase by a bromo-substituted benzenesulfonamide.

Safety Information
4-Bromo-2,6-dichlorobenzenesulfonamide is considered a toxic compound. It is imperative

to adhere to all laboratory safety regulations during its handling and use.[3]

Exposure: Avoid direct contact with the skin and eyes, and prevent inhalation of its powder or

any gases generated from decomposition.[3]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses and

gloves.[3]
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Accidental Exposure: In case of an accident, immediately flush the affected area with

copious amounts of water and seek medical attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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